Cas no 2229438-09-7 (Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate
• CAS No: 2229438-09-7
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6282686
• PubChem ID: 165688741
• Update Time: 2025-08-03

Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229438-09-7
• EN300-1895275
• tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate
• Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate

• Inchi： 1S/C16H30N2O2/c1-13(9-10-17)7-8-14-6-5-11-18(12-14)15(19)20-16(2,3)4/h14H,1,5-12,17H2,2-4H3
• InChI Key： IEKJKXHVMAJQPX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC(=C)CCN)C1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate (CAS No. 2229438-09-7)

Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate, with the CAS number 2229438-09-7, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and molecular biology.

The molecular structure of Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate features a piperidine core, which is a six-membered heterocyclic amine containing one nitrogen atom. This core structure is known for its ability to interact with biological targets in a highly specific manner, making it a common motif in the design of pharmacological agents. The presence of a tert-butyl group at the third position and a 5-amino-3-methylidenepentyl side chain further enhances its complexity and potential biological activity.

In recent years, there has been a growing interest in the development of novel piperidine derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including central nervous system disorders, oncology, and infectious diseases. The specific arrangement of functional groups in Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The piperidine ring provides a stable framework that can be modified to target specific biological pathways. Additionally, the amino and carbonyl functionalities offer opportunities for further chemical modifications, allowing researchers to fine-tune the properties of the molecule. These features make Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate a versatile tool for medicinal chemists.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of neurological disorders. For instance, certain piperidine-based compounds have been shown to modulate neurotransmitter receptors, leading to potential treatments for conditions such as depression, anxiety, and epilepsy. The structural features of Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate suggest that it may have similar effects on neurotransmitter systems, although further research is needed to confirm these hypotheses.

The synthesis of Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, including nucleophilic substitution and condensation reactions, are commonly employed in its preparation. These methods ensure that the final product meets the stringent requirements for use in scientific research.

In addition to its potential therapeutic applications, Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate may also find utility in other areas of research. For example, it could serve as a precursor for more complex molecules or be used as a reference standard in analytical chemistry. Its unique properties make it a valuable asset in the chemical biologist's toolkit.

The future prospects for Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate are promising, with ongoing research aimed at elucidating its biological activity and developing novel derivatives. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing new treatments for human diseases.

In conclusion, Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate (CAS No. 2229438-09-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and molecular biology studies. As research progresses, we can expect to see even more innovative applications emerge from this versatile molecule.